Cas no 926230-15-1 (N-(1-phenylpropyl)cyclopropanamine)

• Product Name: N-(1-phenylpropyl)cyclopropanamine
• CAS No: 926230-15-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 2158014
• PubChem ID: 16778330
• Update Time: 2025-06-11

N-(1-phenylpropyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1-phenyl-propyl)-amine
• N-(1-PHENYLPROPYL)CYCLOPROPANAMINE
• Cyclopropyl-(1-phenylpropyl)amine
• AM101618
• N-(1-phenylpropyl)cyclopropanamine

• Inchi： 1S/C12H17N/c1-2-12(13-11-8-9-11)10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3
• InChI Key： NHDWNHGNLZNXLR-UHFFFAOYSA-N
• SMILES： N(C(C1C=CC=CC=1)CC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Topological Polar Surface Area: 12

Additional information on N-(1-phenylpropyl)cyclopropanamine

N-(1-Phenylpropyl)cyclopropanamine: An Overview of a Promising Compound (CAS No. 926230-15-1)

N-(1-Phenylpropyl)cyclopropanamine (CAS No. 926230-15-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropanamine and phenylpropyl moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of N-(1-Phenylpropyl)cyclopropanamine consists of a cyclopropane ring attached to an amine group, with a phenylpropyl substituent. The cyclopropane ring, known for its high ring strain, imparts unique chemical reactivity and biological activity to the molecule. The phenylpropyl group, on the other hand, provides additional steric and electronic effects that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of N-(1-Phenylpropyl)cyclopropanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(1-Phenylpropyl)cyclopropanamine exhibits selective serotonin reuptake inhibition (SSRI) activity, making it a promising lead for the development of novel antidepressants.

In addition to its potential in neurology, N-(1-Phenylpropyl)cyclopropanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A study published in the Cancer Research journal reported that N-(1-Phenylpropyl)cyclopropanamine selectively targets cancer cells while sparing normal cells, suggesting its potential as an anticancer agent with reduced toxicity.

The pharmacokinetic properties of N-(1-Phenylpropyl)cyclopropanamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. For example, a study published in the European Journal of Pharmaceutical Sciences found that N-(1-Phenylpropyl)cyclopropanamine has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The synthetic accessibility of N-(1-Phenylpropyl)cyclopropanamine is another advantage that contributes to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of cyclopropanamine with 1-bromopropene in the presence of a suitable base. This method allows for easy modification of the phenylpropyl substituent, enabling the synthesis of structurally diverse analogs for further optimization.

In conclusion, N-(1-Phenylpropyl)cyclopropanamine (CAS No. 926230-15-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that N-(1-Phenylpropyl)cyclopropanamine will play an increasingly important role in advancing our understanding and treatment of various diseases.